Cas no 1220039-20-2 (5-3,4-Dihydro-1(2H)-quinolinyl-2-(methylsulfonyl)aniline)

• Product Name: 5-3,4-Dihydro-1(2H)-quinolinyl-2-(methylsulfonyl)aniline
• CAS No: 1220039-20-2
• MF: C₁₆H₁₈N₂O₂S
• MW: 302.391322612762
• CID: 1079553
• PubChem ID: 53410189
• Update Time: 2025-05-19

5-3,4-Dihydro-1(2H)-quinolinyl-2-(methylsulfonyl)aniline Chemical and Physical Properties

Names and Identifiers

• 5-[3,4-Dihydro-1(2H)-quinolinyl]-2-(methylsulfonyl)aniline
• AKOS015854167
• 5-(3,4-dihydro-2H-quinolin-1-yl)-2-methylsulfonylaniline
• 1220039-20-2
• 5-(3,4-Dihydroquinolin-1(2H)-yl)-2-(methylsulfonyl)aniline
• 5-3,4-Dihydro-1(2H)-quinolinyl-2-(methylsulfonyl)aniline

• MDL： MFCD13562257
• Inchi： 1S/C16H18N2O2S/c1-21(19,20)16-9-8-13(11-14(16)17)18-10-4-6-12-5-2-3-7-15(12)18/h2-3,5,7-9,11H,4,6,10,17H2,1H3
• InChI Key： GQXFWSYHGCQIQH-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(=CC=1N)N1C2C=CC=CC=2CCC1)(=O)=O

Computed Properties

• Exact Mass: 302.10889899g/mol
• Monoisotopic Mass: 302.10889899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 459
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 71.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Phenylquinolines

Additional information on 5-3,4-Dihydro-1(2H)-quinolinyl-2-(methylsulfonyl)aniline

Introduction to 5-3,4-Dihydro-1(2H)-quinolinyl-2-(methylsulfonyl)aniline (CAS No: 1220039-20-2)

5-3,4-Dihydro-1(2H)-quinolinyl-2-(methylsulfonyl)aniline, identified by its Chemical Abstracts Service number (CAS No: 1220039-20-2), is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the quinoline derivatives family, a class of molecules known for their broad spectrum of biological activities and potential therapeutic applications. The presence of a methylsulfonyl group and an aniline moiety in its structure contributes to its unique chemical properties and biological interactions, making it a subject of interest for further research and development.

The molecular framework of 5-3,4-Dihydro-1(2H)-quinolinyl-2-(methylsulfonyl)aniline encompasses a fused heterocyclic system, which is characteristic of many bioactive molecules. The quinoline core is a well-documented scaffold in drug discovery, with several clinically approved drugs featuring this motif. The addition of the methylsulfonyl group at the 2-position introduces a polar, electron-withdrawing substituent that can modulate the compound's solubility, reactivity, and interaction with biological targets. This modification has been strategically employed in medicinal chemistry to enhance pharmacological properties such as binding affinity and metabolic stability.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of 5-3,4-Dihydro-1(2H)-quinolinyl-2-(methylsulfonyl)aniline with various biological targets. Studies suggest that this compound may exhibit inhibitory activity against certain enzymes and receptors implicated in inflammatory pathways, making it a promising candidate for the development of novel therapeutics. The aniline moiety, known for its ability to form hydrogen bonds and engage in π-stacking interactions, further enhances its potential as a pharmacophore.

In vitro studies have begun to unravel the mechanistic aspects of 5-3,4-Dihydro-1(2H)-quinolinyl-2-(methylsulfonyl)aniline's biological effects. Preliminary data indicate that it may interfere with signal transduction cascades associated with diseases such as cancer and neurodegeneration. The methylsulfonyl group appears to play a crucial role in modulating these interactions by influencing the electronic distribution around the molecule. This observation aligns with the growing body of evidence supporting the use of sulfonyl-containing compounds in drug design due to their favorable pharmacokinetic profiles.

The synthesis of 5-3,4-Dihydro-1(2H)-quinolinyl-2-(methylsulfonyl)aniline represents a significant challenge due to the complexity of its structure. However, modern synthetic methodologies have made considerable progress in facilitating the construction of such molecules. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have been instrumental in achieving high yields and purity levels. These advancements not only enhance the feasibility of producing 5-3,4-Dihydro-1(2H)-quinolinyl-2-(methylsulfonyl)aniline but also open avenues for structural analog design.

From a regulatory perspective, ensuring the safety and efficacy of novel compounds like 5-3,4-Dihydro-1(2H)-quinolinyl-2-(methylsulfonyl)aniline is paramount before they can be considered for clinical use. Rigorous testing protocols are employed to evaluate their toxicity profiles, pharmacokinetic behavior, and potential side effects. Collaborative efforts between academic institutions and pharmaceutical companies are essential in navigating these complexities and bringing innovative therapeutics to market.

The future prospects for 5-3,4-Dihydro-1(2H)-quinolinyl-2-(methylsulfonyl)aniline are promising, with ongoing research aimed at optimizing its pharmacological properties and exploring new therapeutic applications. The integration of artificial intelligence (AI) into drug discovery processes has accelerated the identification of novel compounds like this one by predicting their potential biological activities based on structural features. Such innovations are poised to transform how we approach disease treatment and management.

In conclusion,5-3,4-Dihydro-1(2H)-quinolinyl-2-(methylsulfonyl)aniline (CAS No: 1220039-20-2) stands as a testament to the ingenuity and perseverance within the field of medicinal chemistry. Its unique structure and demonstrated biological potential make it a valuable asset in the quest for new treatments across various therapeutic areas. As research continues to uncover its full spectrum of activities,5-3,4-Dihydro-1(2H)-quinolinyl-2-(methylsulfonyl)aniline is likely to play an increasingly important role in addressing unmet medical needs.